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Compound of Interest

Compound Name: Trinickel disulphide

Cat. No.: B081908

Essential Safety and Handling Guide for
Trinickel Disulfide

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
trinickel disulfide (NizSz2). Adherence to these procedures is essential to mitigate the significant
health risks associated with this compound. Trinickel disulfide is a confirmed human
carcinogen, toxic if inhaled, a skin sensitizer, and poses a serious threat to the environment.[1]

[2]

Hazard Summary

Trinickel disulfide presents the following primary hazards:

» Carcinogenicity: May cause cancer if inhaled.[1][2][3][4] It is classified as a Group 1
carcinogen by the International Agency for Research on Cancer (IARC).[3]

» Acute Inhalation Toxicity: Toxic if inhaled, potentially causing respiratory irritation, coughing,
and sore throat.[1][2] A harmful concentration of airborne particles can be reached quickly
when the substance is dispersed.[1]

o Skin Sensitization: May cause an allergic skin reaction upon repeated or prolonged contact.
[1][2] Individuals who have shown symptoms of sensitization should avoid all further contact
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with nickel and its compounds.[1][5]

o Organ Damage: Causes damage to the lungs through prolonged or repeated exposure via
inhalation.[1]

o Genetic Defects: Suspected of causing genetic defects.[2]

» Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1] It is strongly
advised not to let this chemical enter the environment.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for minimizing exposure. The following table outlines
the recommended PPE for handling trinickel disulfide.
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Protection Type

Specification

Rationale

Respiratory Protection

A NIOSH-approved full-face
particle respirator type N100
(US) or type P3 (EN 143) is
recommended, especially
when engineering controls are
not sufficient or during spill
cleanup.[5] For lower
concentrations, a particulate
filter respirator adapted to the
airborne concentration of the

substance may be used.[1]

To prevent the inhalation of
carcinogenic and toxic dust
particles.[1][2]

Hand Protection

Chemical-resistant gloves
(e.g., rubber gloves) that
satisfy the specifications of
Regulation (EU) 2016/425 and
the standard EN 374.[4][5][6]
Gloves must be inspected
before use and disposed of

properly after handling.[3][5]

To prevent skin contact and

potential sensitization.[1][5]

Eye and Face Protection

Safety glasses with side-
shields or chemical safety
goggles.[7] A face shield
should be used in combination
with breathing protection,
especially when there is a risk
of splashing or dust

generation.[5]

To protect the eyes from dust

particles.[1]

Body Protection

A lab coat, protective clothing,
or coveralls.[1][4] Protective
footwear such as closed-toed
shoes is also necessary.[4]
Contaminated work clothing

should not be taken home and

To prevent skin contact with

the substance.[1]
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should be isolated in a sealed

container.[1][5]

Occupational Exposure Limits

Organization Limit Notes

0.1 mg/m3 (as Ni, inhalable Al: Confirmed human
ACGIH TLV _ _

fraction), TWA carcinogen.[1]

Maximum eight-hour time-
Safe Work Australia 1 mg/m?3 _ 9
weighted average (TWA).

Immediately Dangerous to Life
NIOSH IDLH 10 mg Ni/m3 or Health. Potential
occupational carcinogen.[8]

Operational Plan: Handling and Storage

Handling:

o Engineering Controls: Always handle trinickel disulfide in a well-ventilated area, preferably
within a certified chemical fume hood, to minimize dust dispersion.[1][5] Use a closed system
or local exhaust ventilation.[1]

e Avoid Dust Formation: Take care to avoid the formation and dispersion of dust.[1][5] If
appropriate, moisten the substance first to prevent dusting during handling.[1]

e Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or
smoking.[4][5] Do not eat, drink, or smoke in the work area.[4]

e Special Instructions: Obtain special instructions before use and do not handle until all safety
precautions have been read and understood.[5][9]

Storage:

o Container: Store in the original, tightly sealed container in a cool, dry, and well-ventilated
place.[1][4][5]
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» Incompatibilities: Store separately from acids, oxidants, and foodstuffs.[1] Trinickel disulfide
reacts with acids and oxidants to produce toxic fumes.[1]

e Secure Storage: Store in a locked-up area.[4][9]

e Environmental Protection: Store in an area without drain or sewer access to prevent
environmental release.[1]

Disposal Plan

All waste containing trinickel disulfide must be treated as hazardous waste and disposed of in
accordance with local, state, and federal regulations.

e Solid Waste: Collect all contaminated solid waste (e.g., used gloves, paper towels,
disposable lab coats) in a dedicated, clearly labeled, and sealed hazardous waste container.

[5]

o Liquid Waste: Collect any solutions containing trinickel disulfide in a separate, labeled, and
sealed hazardous waste container. Do not mix with other waste streams.[5]

e Bulk Material: Unused or surplus trinickel disulfide should be disposed of by a licensed
disposal company.[3][5] One method involves dissolving or mixing the material with a
combustible solvent and burning it in a chemical incinerator equipped with an afterburner
and scrubber.[3][5]

» Containers: Handle uncleaned containers as you would the product itself.[5] Dispose of the
container as unused product.[3][5]

Emergency Spill Response Workflow

The following diagram outlines the procedural steps for responding to a trinickel disulfide spill.
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Trinickel Disulfide Spill Response Workflow

Evacuate and Isolate Spill Area

:

Don Appropriate PPE
(Full-face respirator, gloves, protective clothing)

:

Contain the Spill

oisten to prevent dusting

Clean Up Spill

:

Decontaminate Area

:

Dispose of Waste

Report the Incident

Click to download full resolution via product page

Caption: Workflow for a Trinickel Disulfide Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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